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Compound of Interest

Compound Name: Combretastatin

Cat. No.: B1194345 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount, especially when handling potent compounds like Combretastatin.

This guide provides essential, immediate safety and logistical information, including detailed

personal protective equipment (PPE) requirements, operational protocols, and disposal plans

to foster a culture of safety and build unwavering trust in your laboratory practices.

Combretastatin A4 is a toxic compound if swallowed, in contact with skin, or if inhaled, and it

can cause serious eye damage.[1][2][3] Adherence to strict safety protocols is therefore critical.

Personal Protective Equipment (PPE): Your First Line of
Defense
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling Combretastatin.
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PPE Category Specification Citation(s)

Eye/Face Protection

Safety goggles with side-

shields or a face shield.

Equipment should be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

[1][4]

Hand Protection

Protective gloves are required.

Nitrile rubber gloves are

recommended. Gloves must

be inspected prior to use and

proper removal technique must

be followed.

[1][4]

Skin & Body Protection

Impervious clothing or a

complete suit that protects

against chemicals. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

[1][4]

Respiratory Protection

A suitable respirator is

necessary. If air-purifying

respirators are deemed

appropriate by a risk

assessment, a full-face particle

respirator (type N100 in the US

or P3 in the EU) should be

used. For sole protection, a

full-face supplied-air respirator

is required. A dust mask is also

mentioned as a possibility.

[1][4][5][6]
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Quantitative Glove Specifications

Material
Minimum Layer
Thickness

Breakthrough Time Citation(s)

Nitrile Rubber 0.2 mm 480 minutes [4]

Operational and Disposal Plans: A Step-by-Step
Guide
Beyond PPE, a comprehensive plan for handling and disposal is crucial for laboratory safety.

Engineering Controls and Safe Handling
Ventilation: Always handle Combretastatin in a well-ventilated area. The use of a fume hood

or a closed system with local exhaust ventilation is strongly recommended to avoid the

formation and inhalation of dust and aerosols.[1][4][5][6]

Emergency Equipment: Ensure that a safety shower and an eye wash station are readily

accessible in the immediate work area.[1][5]

General Hygiene: Avoid all contact with skin, eyes, and clothing.[4][5][6] Do not breathe dust,

fumes, or mists.[1][4] Wash hands thoroughly before breaks and immediately after handling

the product.[4][5][6]

Accidental Release and Spill Cleanup Protocol
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate area.[1][4]

Ventilate: Ensure the area is well-ventilated.[1][4]

Don PPE: Wear full personal protective equipment, including respiratory protection.[1][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains or water courses.[1][2][4][5][7]
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Cleanup:

For powdered spills, gently sweep up the material to avoid creating dust and place it in a

suitable, closed container for disposal.[4]

For solutions, absorb the spill with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Dispose of all contaminated materials according to the disposal procedures

outlined below.[1]

Disposal Plan
Proper disposal of Combretastatin and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Licensed Disposal: All waste material should be disposed of by a licensed disposal company.

[4]

Incineration: One approved method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Packaging: Contaminated packaging should be treated as unused product and disposed of

accordingly.[4]

Regulations: All disposal practices must be in accordance with prevailing country, federal,

state, and local regulations.[1]

Visual Workflow for Handling Combretastatin
The following diagram illustrates the logical workflow for the safe handling of Combretastatin,

from initial preparation to final disposal.
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Preparation & Risk Assessment

Don Appropriate PPE
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(Fume Hood)

Experimental Procedure

Decontaminate Work Area & Equipment

Collect Waste
(Solid & Liquid)

Accidental Spill

End of Procedure

Dispose via Licensed Contractor
(Incineration)

Spill Response Protocol
(Evacuate, Ventilate, Clean-up)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Combretastatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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